Cas no 1164507-96-3 ([2-[4-(diethylsulfamoyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate)

• Product Name: [2-[4-(diethylsulfamoyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate
• CAS No: 1164507-96-3
• MF: C₂₂H₂₇N₃O₇S₂
• MW: 509.595683336258
• CID: 6462608
• PubChem ID: 6215997
• Update Time: 2025-07-09

[2-[4-(diethylsulfamoyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate Chemical and Physical Properties

Names and Identifiers

• {[4-(diethylsulfamoyl)phenyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate
• SMR000243603
• HMS2562O08
• EN300-26594383
• 1164507-96-3
• MLS000409273
• [2-[4-(diethylsulfamoyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate
• CHEMBL1467829
• MLS003911049

• Inchi： 1S/C22H27N3O7S2/c1-3-25(4-2)34(30,31)20-12-10-19(11-13-20)24-21(26)17-32-22(27)16-23-33(28,29)15-14-18-8-6-5-7-9-18/h5-15,23H,3-4,16-17H2,1-2H3,(H,24,26)/b15-14+
• InChI Key： LDEYASRELOIXJG-CCEZHUSRSA-N
• SMILES： S(C1C=CC(=CC=1)NC(COC(CNS(/C=C/C1C=CC=CC=1)(=O)=O)=O)=O)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 509.12904256g/mol
• Monoisotopic Mass: 509.12904256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 156Ų

Additional information on [2-[4-(diethylsulfamoyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate

Recent Advances in the Study of [2-[4-(diethylsulfamoyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate (CAS: 1164507-96-3)

The compound [2-[4-(diethylsulfamoyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate (CAS: 1164507-96-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and vinyl sulfone functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a selective inhibitor of cysteine proteases, a class of enzymes implicated in numerous pathological conditions, including cancer, inflammatory diseases, and infectious disorders. Researchers have demonstrated that the vinyl sulfone moiety of the molecule acts as a Michael acceptor, enabling covalent binding to the active-site cysteine residue of target proteases. This irreversible inhibition mechanism has been validated through X-ray crystallography and mass spectrometry studies, providing structural insights into the interaction between the compound and its enzymatic targets.

In addition to its protease inhibitory activity, recent findings suggest that [2-[4-(diethylsulfamoyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate may also modulate cellular signaling pathways involved in inflammation and apoptosis. In vitro studies using human cell lines have shown that the compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, potentially through the inhibition of NF-κB signaling. These anti-inflammatory properties position the molecule as a candidate for the development of novel therapeutics for chronic inflammatory diseases.

Pharmacokinetic studies have further explored the bioavailability and metabolic stability of the compound. Results indicate that the diethylsulfamoyl group enhances the molecule's solubility and tissue penetration, while the vinyl sulfone moiety contributes to its prolonged half-life in vivo. However, challenges remain in optimizing the compound's selectivity and minimizing off-target effects, which are critical for its transition into clinical trials.

In summary, [2-[4-(diethylsulfamoyl)anilino]-2-oxoethyl] 2-[[(E)-2-phenylethenyl]sulfonylamino]acetate represents a promising scaffold for the development of targeted therapies. Its dual functionality as a protease inhibitor and anti-inflammatory agent underscores its versatility in addressing complex disease mechanisms. Future research directions may include structural optimization to improve selectivity and the exploration of combination therapies to enhance therapeutic outcomes.